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Compound of Interest

Compound Name: Cycloxilic acid
Cat. No.: B10784514
Get Quote
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Introduction & Therapeutic Context

Cicloxilic acid (cis-2-hydroxy-2-phenylcyclohexanecarboxylic acid) is a potent choleretic and
hepatoprotective agent primarily utilized in hepatic research.[1] Unlike simple bile salts,
Cicloxilic acid functions by lowering biliary cholesterol saturation and stimulating bile flow
without significantly altering the total bile acid pool size.

In drug development, it is frequently employed as a reference standard in assays targeting
cholestasis (bile flow obstruction) and gallstone prevention. Its mechanism involves the
modulation of hepatocyte transport pumps, specifically enhancing the secretion of bile fluids.[2]

[3]

Critical Research Application: Because Cicloxilic acid is a lipophilic organic acid, its
bioavailability in in vitro systems is heavily dependent on proper solubilization. Improper
handling leads to micro-precipitation in agueous media, resulting in "false negative" activity
data or "false positive" toxicity due to crystal formation on cell membranes.

Material Characterization & Properties
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Before handling, researchers must verify the physicochemical properties to ensure protocol

compatibility.
Property Specification Relevance to Handling
Unique identifier for safety
CAS Number 57808-63-6
searches.[1][4]
Carbon-rich backbone
Formula C13H1603 o ) o
indicates lipophilicity.[1]
] Used for Molar (M) calculation.
Molecular Weight 220.26 g/mol

[1]

Physical State

White to off-white crystalline

powder

Risk of dust inhalation; use
fume hood.[1]

Solubility (Organic)

DMSO (>20 mg/mL), Ethanol
(>20 mg/mL)

Preferred solvents for stock

solutions.[1]

Solubility (Aqueous)

Low (pH dependent)

Critical: Requires pH > 7.0 or

co-solvent to dissolve.[1]

pKa

~3.5 - 4.5 (Carboxylic acid)

Exists as an anion at

physiological pH (7.4).[1]

Safety Assessment & Risk Management (GHS

Standards)[1]

Cicloxilic acid is classified as a bioactive irritant.[1] While not acutely fatal, it poses significant

risks upon contact or inhalation.[1]

Hazard Classification (GHS)[1][5]

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][4]

o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]

o Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[1]
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e STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE)[1]

» Respiratory: NIOSH-approved N95 respirator or higher if handling open powder outside a
fume hood.[1]

e Ocular: Chemical safety goggles (ANSI Z87.1).[1] Do not use safety glasses alone as dust
can bypass side shields.[1]

e Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving is recommended
during weighing to prevent cross-contamination.[1]

Storage Protocols: Stability & Integrity

The stability of Cicloxilic acid is compromised by moisture (hydrolysis risk) and light (photo-
oxidation).[1]

A. Long-Term Storage (Reference Standards)[1]
e Temperature: -20°C.
o Container: Amber glass vial with a PTFE-lined screw cap.[1]

» Desiccation: Store inside a secondary container (sealed bag or jar) containing silica gel
packets to maintain <30% relative humidity.

o Shelf Life: 2 years if unopened and stored correctly.[1][5]

B. Working Stock Solutions (DMSO/Ethanol)[1]

e Temperature: -20°C or -80°C.

e Vessel: Polypropylene (PP) or glass cryovials.[1] Avoid polystyrene (PS) as DMSO degrades
it.[1]

e Freeze-Thaw: Limit to <3 cycles. Aliquot stocks (e.g., 50 uL) to avoid repeated cycling.
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Experimental Protocol: Solubilization & Dilution

Objective: To create a stable, precipitate-free solution for cell culture or enzymatic assays.

Step 1: Preparation of 100 mM Stock Solution

e Solvent Choice: Dimethyl Sulfoxide (DMSO) is the gold standard due to its high boiling point
and ability to disrupt hydrogen bonding. Ethanol is a viable alternative if DMSO toxicity is a
concern for specific cell lines.[1]

o Calculation: To prepare 1 mL of 100 mM stock: ngcontent-ng-c2977031039="" _nghost-ng-

€1310870263="" class="ng-star-inserted display">
e Procedure:
o Weigh ~22 mg of Cicloxilic acid into a tared amber glass vial.

o Add sterile DMSO to reach the calculated volume (adjust volume based on exact mass
weighed).

o Vortex vigorously for 30 seconds.

o Visual Check: Ensure the solution is completely clear. If particles remain, sonicate in a
water bath at 37°C for 5 minutes.

Step 2: Aqueous Dilution (The "Crash-Out" Prevention)

Cicloxilic acid is hydrophobic.[1] Direct addition of high-concentration stock to water will cause
immediate precipitation.[1]

o Method: Serial dilution in the organic solvent before the final spike into aqueous media.
e Protocol:

o Dilute the 100 mM stock to 100x the final working concentration using DMSO (not water).

[1](6]

o Prepare the culture medium or buffer (ensure pH is buffered to 7.4).[1]
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o While vortexing the medium, slowly add the diluted stock (1:100 dilution).

o Final Solvent Concentration: Ensure final DMSO concentration is <0.5% (v/v) to avoid
solvent toxicity.

Visualization: Solubilization Decision Logic
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l
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Click to download full resolution via product page

Figure 1: Decision logic for solubilizing Cicloxilic Acid. Note the critical dependence on pH
during the aqueous dilution step to prevent precipitation.
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Disposal & Decontamination

Cicloxilic acid is an organic chemical hazard.[1][4] Do not dispose of down the drain.

o Solid Waste: Collect contaminated weigh boats, gloves, and paper towels in a dedicated
"Hazardous Solid Waste" bag.

» Liquid Waste: Collect all solvent residues in a "Non-Halogenated Organic Solvent" waste
container (if dissolved in DMSO/Ethanol).[1]

o Spill Cleanup:
o Powder: Wet a paper towel with ethanol to wipe up powder (prevents dust).[1]

o Liquid: Absorb with vermiculite or spill pads.[1] Clean surface with 10% detergent solution
followed by water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rel-(1R,2S)-2-Hydroxy-2-phenylcyclohexanecarboxylic acid | C13H1603 | CID 68776 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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